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Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and guidelines for utilizing the F19

monoclonal antibody in various functional studies targeting Fibroblast Activation Protein (FAP).

The F19 antibody is a valuable tool for investigating the role of FAP in cancer, fibrosis, and

other pathological conditions.

Introduction to F19 Antibody and its Target, FAP
The F19 monoclonal antibody specifically recognizes Fibroblast Activation Protein (FAP), a type

II transmembrane serine protease. FAP is highly expressed on reactive stromal fibroblasts in

the tumor microenvironment of most epithelial cancers, including colorectal, breast, and lung

carcinomas, as well as in areas of wound healing and fibrosis.[1][2][3][4] Its expression in

normal adult tissues is very limited, making it an attractive target for diagnostic and therapeutic

applications.[4]

FAP has both dipeptidyl peptidase and endopeptidase activity, enabling it to cleave various

substrates, including gelatin and type I collagen.[5] Through its enzymatic activity and

interactions with other cell surface proteins, FAP is implicated in several key pathological
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processes, including tumor growth, invasion, metastasis, and immunosuppression.[6] The F19

antibody can be utilized to investigate these functions and to explore FAP as a therapeutic

target.

Signaling Pathways Involving FAP
FAP has been shown to promote cancer angiogenesis and cell proliferation through the

activation of key signaling pathways, including the PI3K/Akt and ERK pathways.

Overexpression of FAP can lead to the upregulation of vascular endothelial growth factor

(VEGF)-A, a critical driver of angiogenesis.

Below is a diagram illustrating the signaling cascade initiated by FAP.
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Caption: FAP-mediated activation of PI3K/Akt and ERK signaling pathways.

Applications and Protocols
The F19 antibody is a versatile tool suitable for a range of immunological and functional

assays. Below are detailed protocols and recommended starting concentrations.

Data Presentation: Recommended Antibody
Concentrations
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Application
Recommended Starting
Concentration/Dilution

Species Reactivity

Western Blot (WB) 0.5 µg/mL or 1:1000 dilution Human, Mouse

Immunohistochemistry (IHC-P)
5-15 µg/mL or 1:200 - 1:1000

dilution
Human

Immunofluorescence (IF) 1:50 - 1:500 dilution Human

Flow Cytometry (FC) 1 µg per 1x10^6 cells Human

Immunoprecipitation (IP)
25 µg/mL or 1-4 µg per 100-

500 µg of lysate
Human

ELISA 1:10000 - 1:20000 dilution Human

Functional Assay (Inhibition)
Assay-dependent; titrate for

optimal effect
Human, Mouse

Experimental Protocols
This protocol allows for the detection of FAP protein in cell lysates and tissue homogenates.

Experimental Workflow: Western Blotting

Sample Preparation Electrophoresis & Transfer Immunodetection

Cell/Tissue Lysate Preparation Protein Quantification (BCA Assay) Load Samples onto SDS-PAGE Gel Run Gel Electrophoresis Transfer Proteins to PVDF Membrane Block Membrane (5% non-fat milk) Incubate with F19 Antibody Wash (3x with TBST) Incubate with HRP-conjugated Secondary Ab Wash (3x with TBST) Detect with ECL Substrate

Click to download full resolution via product page

Caption: Workflow for Western Blotting analysis of FAP.

Protocol:

Sample Preparation: Prepare cell lysates using a suitable lysis buffer (e.g., RIPA buffer)

supplemented with protease inhibitors. Determine protein concentration using a BCA assay.
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Electrophoresis: Load 20-30 µg of protein per lane on an SDS-PAGE gel. Run the gel until

the dye front reaches the bottom.

Transfer: Transfer the separated proteins to a PVDF membrane.

Blocking: Block the membrane with 5% non-fat dry milk or BSA in TBST (Tris-buffered saline

with 0.1% Tween-20) for 1 hour at room temperature.[2][7]

Primary Antibody Incubation: Incubate the membrane with F19 antibody diluted in blocking

buffer (e.g., 0.5 µg/mL or 1:1000) overnight at 4°C with gentle agitation.[1][8]

Washing: Wash the membrane three times for 10 minutes each with TBST.

Secondary Antibody Incubation: Incubate the membrane with an HRP-conjugated secondary

antibody (e.g., anti-mouse IgG) diluted in blocking buffer for 1 hour at room temperature.

Washing: Repeat the washing step as in step 6.

Detection: Detect the protein bands using an enhanced chemiluminescence (ECL) substrate

and image the blot. FAP is expected to be detected at approximately 97 kDa.[1]

This protocol is for the localization of FAP in formalin-fixed, paraffin-embedded (FFPE) tissue

sections.

Experimental Workflow: Immunohistochemistry (IHC-P)

Deparaffinization & Rehydration Antigen Retrieval (Citrate Buffer, pH 6.0) Block Endogenous Peroxidase Block with Normal Serum Incubate with F19 Antibody Incubate with Biotinylated Secondary Ab Incubate with HRP-Streptavidin Develop with DAB Substrate Counterstain with Hematoxylin Dehydrate and Mount

Click to download full resolution via product page

Caption: Workflow for Immunohistochemistry of FAP in FFPE tissues.

Protocol:

Deparaffinization and Rehydration: Deparaffinize tissue sections in xylene and rehydrate

through a graded series of ethanol to water.
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Antigen Retrieval: Perform heat-induced epitope retrieval (HIER) by incubating the slides in

10 mM sodium citrate buffer (pH 6.0) at 95-100°C for 20-30 minutes.[9][10]

Blocking: Block endogenous peroxidase activity with 3% hydrogen peroxide for 10 minutes.

Block non-specific binding with 10% normal goat serum for 1 hour at room temperature.[11]

Primary Antibody Incubation: Incubate the sections with F19 antibody diluted in blocking

buffer (e.g., 1:200 to 1:1000, or 10 µg/mL) overnight at 4°C in a humidified chamber.[1][8]

Washing: Wash slides three times with PBS.

Secondary Antibody Incubation: Incubate with a biotinylated secondary antibody for 30

minutes at room temperature.

Detection: Incubate with a streptavidin-HRP complex for 30 minutes.

Chromogen Development: Develop the signal with a DAB substrate solution until the desired

stain intensity is reached.

Counterstaining: Counterstain with hematoxylin.

Dehydration and Mounting: Dehydrate the sections through graded ethanol and xylene, and

mount with a permanent mounting medium.

This protocol describes the detection of cell surface FAP on live cells.

Experimental Workflow: Flow Cytometry

Harvest & Wash Cells Fc Receptor Blocking Stain with Fluorochrome-conjugated F19 Ab Wash Cells Resuspend in Staining Buffer Acquire Data on Flow Cytometer

Click to download full resolution via product page

Caption: Workflow for Flow Cytometry analysis of cell surface FAP.

Protocol:
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Cell Preparation: Harvest cells and wash them with ice-cold Flow Cytometry Staining Buffer

(e.g., PBS with 2% FBS). Adjust the cell concentration to 1x10^7 cells/mL.

Fc Receptor Blocking: To prevent non-specific binding, incubate the cells with an Fc blocking

reagent for 10-15 minutes on ice.

Primary Antibody Staining: Add the F19 antibody (or a fluorochrome-conjugated version) at

the recommended concentration (e.g., 1 µg per 1x10^6 cells) to the cell suspension.[12]

Incubate for 30 minutes on ice in the dark.

Washing: Wash the cells twice with Flow Cytometry Staining Buffer by centrifugation at 300 x

g for 5 minutes.

Secondary Antibody Staining (if required): If an unconjugated F19 antibody was used,

resuspend the cells in a solution containing a fluorochrome-conjugated secondary antibody

and incubate for 30 minutes on ice in the dark.

Final Wash: Wash the cells once more as in step 4.

Data Acquisition: Resuspend the cells in 300-500 µL of Flow Cytometry Staining Buffer and

acquire the data on a flow cytometer.

This assay measures the ability of the F19 antibody to inhibit the dipeptidyl peptidase activity of

FAP.

Experimental Workflow: FAP Inhibition Assay

Prepare Recombinant FAP, F19 Antibody, and Substrate Incubate FAP with varying concentrations of F19 Antibody Add Fluorogenic FAP Substrate (e.g., Ala-Pro-AFC) Incubate at 37°C Measure Fluorescence Analyze Data to Determine IC50
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Caption: Workflow for an in vitro FAP enzymatic activity inhibition assay.

Protocol:
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Reagent Preparation: Prepare solutions of recombinant human FAP, F19 antibody (at various

concentrations to determine IC50), and a fluorogenic FAP substrate (e.g., Ala-Pro-AFC).

Antibody Incubation: In a 96-well plate, incubate a fixed amount of recombinant FAP (e.g., 60

ng) with serial dilutions of the F19 antibody for 30 minutes at 37°C.[5] Include a no-antibody

control.

Substrate Addition: Add the FAP substrate to each well to a final concentration of 0.5 mM.[5]

Reaction Incubation: Incubate the plate for 1 hour at 37°C.

Fluorescence Measurement: Measure the fluorescence of the released AFC (7-amino-4-

trifluoromethylcoumarin) using a fluorometer with excitation at 395 nm and emission at 490

nm.[5]

Data Analysis: Calculate the percentage of FAP activity inhibition for each antibody

concentration relative to the no-antibody control. Plot the inhibition curve and determine the

IC50 value.

Troubleshooting
For common issues and troubleshooting tips for the techniques described above, please refer

to the general protocols provided by antibody manufacturers.[13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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